Cas no 51008-31-2 (2-Bromo-1-(1,2-dimethyl-1H-indol-3-yl)propan-1-one)

• Product Name: 2-Bromo-1-(1,2-dimethyl-1H-indol-3-yl)propan-1-one
• CAS No: 51008-31-2
• MF: C₁₃H₁₄BrNO
• MW: 280.16036272049
• MDL: MFCD18064628
• CID: 4714837
• PubChem ID: 12230074
• Update Time: 2025-05-21

2-Bromo-1-(1,2-dimethyl-1H-indol-3-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-bromo-1-(1,2-dimethyl-1H-indol-3-yl)propan-1-one
• STL429733
• T4235
• 2-bromo-1-(1,2-dimethylindol-3-yl)propan-1-one
• 1-propanone, 2-bromo-1-(1,2-dimethyl-1H-indol-3-yl)-
• 2-Bromo-1-(1,2-dimethyl-1H-indol-3-yl)propan-1-one

• MDL： MFCD18064628
• Inchi： 1S/C13H14BrNO/c1-8(14)13(16)12-9(2)15(3)11-7-5-4-6-10(11)12/h4-8H,1-3H3
• InChI Key： HJCJRAHORMTLBI-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1=C(C)N(C)C2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 279.02588g/mol
• Monoisotopic Mass: 279.02588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on 2-Bromo-1-(1,2-dimethyl-1H-indol-3-yl)propan-1-one

Comprehensive Overview of 2-Bromo-1-(1,2-dimethyl-1H-indol-3-yl)propan-1-one (CAS No. 51008-31-2)

2-Bromo-1-(1,2-dimethyl-1H-indol-3-yl)propan-1-one, with the CAS number 51008-31-2, is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and synthetic chemistry. This compound, characterized by its unique bromo-substituted indole structure, serves as a versatile intermediate in the synthesis of various bioactive molecules. Its molecular formula, C₁₃H₁₄BrNO, highlights its potential for diverse chemical modifications, making it a valuable asset in drug discovery and material science.

The growing interest in indole derivatives like 2-Bromo-1-(1,2-dimethyl-1H-indol-3-yl)propan-1-one stems from their widespread applications in medicinal chemistry. Researchers are particularly intrigued by its role in the development of novel therapeutic agents, especially in targeting neurological disorders and inflammatory conditions. Recent studies have explored its potential as a precursor for small-molecule inhibitors, aligning with the current trend of personalized medicine and precision therapeutics. The compound's structural flexibility allows for tailored modifications, addressing the demand for more efficient and selective drug candidates.

In the context of green chemistry and sustainable synthesis, CAS 51008-31-2 has also been a subject of optimization. Scientists are investigating eco-friendly catalytic methods to produce this compound, reducing waste and energy consumption. This aligns with the global push toward environmentally benign chemical processes, a topic frequently searched by professionals in academia and industry. The compound's compatibility with microwave-assisted synthesis and flow chemistry techniques further enhances its appeal for modern laboratories.

Another area of interest is the compound's potential in material science. Its indole core and bromo functionality make it a candidate for designing advanced polymers and optoelectronic materials. With the rise of organic electronics, researchers are exploring its incorporation into conductive polymers and light-emitting diodes (LEDs). This versatility positions 2-Bromo-1-(1,2-dimethyl-1H-indol-3-yl)propan-1-one as a bridge between pharmaceuticals and high-tech applications.

From a commercial perspective, the demand for high-purity intermediates like 51008-31-2 is on the rise. Suppliers and manufacturers are focusing on scalable production methods to meet the needs of contract research organizations (CROs) and pharmaceutical companies. Quality control, particularly in ensuring low impurity profiles, is a critical factor driving procurement decisions. This emphasis on purity resonates with the industry's shift toward Good Manufacturing Practices (GMP) and regulatory compliance.

In summary, 2-Bromo-1-(1,2-dimethyl-1H-indol-3-yl)propan-1-one (CAS 51008-31-2) is a multifaceted compound with applications spanning drug development, sustainable chemistry, and advanced materials. Its structural uniqueness and functional adaptability make it a focal point for ongoing research, reflecting the broader trends in innovation-driven science. As the scientific community continues to uncover its potential, this compound is poised to play a pivotal role in shaping future technologies.